Cas no 209254-60-4 (Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester)

Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester structure
209254-60-4 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester
CAS No:209254-60-4
MF:C9H18O3
MW:174.237423419952
CID:1396884
PubChem ID:11240768
Update Time:2025-04-20

Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester
    • SCHEMBL1142630
    • DB-412761
    • 4-hydroxybutyl 2,2-dimethylpropanoate
    • 209254-60-4
    • Inchi: 1S/C9H18O3/c1-9(2,3)8(11)12-7-5-4-6-10/h10H,4-7H2,1-3H3
    • InChI Key: AVEHENYSRYRUHC-UHFFFAOYSA-N
    • SMILES: O(CCCCO)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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